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Cat. No.: B1299730

Get Quote

CAS Number: 320423-51-6

Introduction
2-(3,5-Dimethylphenoxy)benzaldehyde is an aromatic organic compound characterized by a

benzaldehyde moiety linked to a 3,5-dimethylphenyl group through an ether linkage. Its

chemical structure combines the reactive aldehyde functionality with the steric and electronic

features of the dimethylphenoxy group, making it a molecule of significant interest in synthetic

organic chemistry and drug discovery. The diaryl ether motif is a privileged scaffold in medicinal

chemistry, known to be present in a variety of biologically active compounds.[1][2][3][4] This

guide provides a comprehensive overview of its synthesis, physicochemical properties,

spectroscopic characterization, and potential applications for researchers, scientists, and drug

development professionals.

Physicochemical Properties
A summary of the known and predicted physicochemical properties of 2-(3,5-
Dimethylphenoxy)benzaldehyde is presented in Table 1. While experimental data for some

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1299730#bc-rfq
https://www.benchchem.com/product/b1299730/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-5-dimethylphenoxy-benzaldehyde
https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/williamson-ether-synthesis/728EF2D0095F26132C7CE71F730181A4
https://www.cs.gordon.edu/courses/organic/_williamson_old.html
https://www.researchgate.net/publication/343590879_Diaryl_Ether_A_Privileged_Scaffold_for_Drug_and_Agrochemical_Discovery
https://pubmed.ncbi.nlm.nih.gov/32786826/
https://www.benchchem.com/product/b1299730/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-5-dimethylphenoxy-benzaldehyde
https://www.benchchem.com/product/b1299730/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-5-dimethylphenoxy-benzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


properties are limited, predictions based on its structure provide valuable insights.

Property Value Source

CAS Number 320423-51-6 [5]

Molecular Formula C₁₅H₁₄O₂ [6]

Formula Weight 226.27 g/mol [5][6]

Boiling Point 122-124 °C at 0.05 mmHg [6]

Density (Predicted) 1.107 ± 0.06 g/cm³ [6]

Purity ≥95% [5]

Synthesis of 2-(3,5-Dimethylphenoxy)benzaldehyde
The synthesis of diaryl ethers is classically achieved through methods such as the Ullmann

condensation or the Williamson ether synthesis.[1][7][8] Given the structure of 2-(3,5-
Dimethylphenoxy)benzaldehyde, an Ullmann-type coupling reaction between an activated

aryl halide and a phenol is a highly plausible synthetic route. This approach involves the

copper-catalyzed reaction of 2-halobenzaldehyde with 3,5-dimethylphenol.

Proposed Synthesis: Ullmann Condensation
The Ullmann condensation is a robust method for the formation of diaryl ether bonds, typically

involving a copper catalyst, a base, and a high-boiling polar solvent.[7] A proposed synthetic

protocol for 2-(3,5-Dimethylphenoxy)benzaldehyde is detailed below.

Experimental Protocol: Ullmann Condensation for 2-(3,5-Dimethylphenoxy)benzaldehyde

Materials:

2-Chlorobenzaldehyde (or 2-Bromobenzaldehyde)

3,5-Dimethylphenol

Copper(I) iodide (CuI)
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Potassium carbonate (K₂CO₃), anhydrous

N,N-Dimethylformamide (DMF), anhydrous

Toluene

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add 3,5-dimethylphenol (1.0 eq.), potassium carbonate (2.0 eq.), and copper(I)

iodide (0.1 eq.).

Solvent and Reactant Addition: Evacuate and backfill the flask with an inert gas (e.g.,

nitrogen or argon). Add anhydrous DMF to the flask, followed by the addition of 2-

chlorobenzaldehyde (1.2 eq.).

Reaction Conditions: Heat the reaction mixture to 120-140 °C and stir vigorously for 12-24

hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture

with water and extract with ethyl acetate (3 x 50 mL).

Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium

sulfate, and filter. Concentrate the filtrate under reduced pressure.

Chromatography: Purify the crude product by flash column chromatography on silica gel

using a gradient of ethyl acetate in hexane as the eluent to afford 2-(3,5-
Dimethylphenoxy)benzaldehyde.
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Caption: Proposed Ullmann condensation workflow for the synthesis of 2-(3,5-
Dimethylphenoxy)benzaldehyde.

Spectroscopic Characterization (Predicted)
While specific experimental spectra for 2-(3,5-Dimethylphenoxy)benzaldehyde are not

readily available in the cited literature, its characteristic spectroscopic features can be predicted

based on the known data for its constituent functional groups and related

phenoxybenzaldehyde structures. A summary of these expected spectroscopic data is provided

in Table 2.
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Technique Expected Features

¹H NMR

Aldehyde proton (singlet, ~9.8-10.5 ppm),

aromatic protons (multiplets, ~6.8-8.0 ppm),

methyl protons (singlet, ~2.2-2.4 ppm).

¹³C NMR

Carbonyl carbon (~190-195 ppm), aromatic

carbons (~110-160 ppm), methyl carbons (~20-

25 ppm).

IR Spectroscopy

Strong C=O stretch (~1680-1700 cm⁻¹),

aromatic C=C stretches (~1450-1600 cm⁻¹), C-

O-C stretch (~1200-1250 cm⁻¹), aldehyde C-H

stretches (~2720 and ~2820 cm⁻¹).

Mass Spectrometry Molecular ion peak (M⁺) at m/z = 226.27.

Experimental Protocol: Spectroscopic Analysis

¹H and ¹³C NMR Spectroscopy:

Prepare a solution of 2-(3,5-Dimethylphenoxy)benzaldehyde (5-10 mg for ¹H, 20-30 mg for

¹³C) in deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

Record the spectra on a 400 MHz or higher field NMR spectrometer.

Reference the chemical shifts to the residual solvent peak.

Infrared (IR) Spectroscopy:

Acquire the IR spectrum using an ATR-FTIR spectrometer.

Place a small amount of the solid or liquid sample directly on the ATR crystal.

Record the spectrum over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS):

Analyze the sample using an electron ionization (EI) mass spectrometer.
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Introduce a dilute solution of the compound into the instrument.

Record the mass spectrum, noting the molecular ion peak and fragmentation pattern.

Applications in Drug Discovery and Development
The diaryl ether scaffold is a key structural motif in a wide range of biologically active

molecules, including anticancer, anti-inflammatory, and antimicrobial agents.[1][2][4] The

presence of the reactive benzaldehyde functionality in 2-(3,5-
Dimethylphenoxy)benzaldehyde provides a versatile handle for the synthesis of a diverse

library of derivatives for drug screening.

Potential as Enzyme Inhibitors
Derivatives of phenoxybenzaldehydes have been investigated as inhibitors of various

enzymes.[6] For instance, benzyloxybenzaldehyde derivatives have shown inhibitory activity

against aldehyde dehydrogenase (ALDH), an enzyme family implicated in cancer cell

resistance.[9] The diaryl ether structure can mimic the binding of natural substrates or allosteric

modulators, leading to enzyme inhibition.

The aldehyde group can form covalent or non-covalent interactions with active site residues of

target enzymes. For example, it can form a Schiff base with a lysine residue or participate in

hydrogen bonding. The 3,5-dimethylphenoxy moiety can engage in hydrophobic and van der

Waals interactions within the enzyme's binding pocket, contributing to the overall binding

affinity and selectivity.
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Caption: Hypothetical mechanism of enzyme inhibition by a derivative of 2-(3,5-
Dimethylphenoxy)benzaldehyde.

Conclusion
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2-(3,5-Dimethylphenoxy)benzaldehyde is a valuable building block for synthetic and

medicinal chemistry. While specific experimental data on its synthesis and spectroscopic

properties are not extensively documented in publicly available literature, established synthetic

methodologies for diaryl ethers provide a clear path to its preparation. The structural features of

this molecule suggest significant potential for its use in the development of novel therapeutic

agents, particularly as enzyme inhibitors. Further research into the synthesis and biological

evaluation of its derivatives is warranted to fully explore its potential in drug discovery.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis
[resolve.cambridge.org]

2. The Williamson Ether Synthesis [cs.gordon.edu]

3. researchgate.net [researchgate.net]

4. Diaryl Ether: A Privileged Scaffold for Drug and Agrochemical Discovery - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. journals.library.ualberta.ca [journals.library.ualberta.ca]

6. benchchem.com [benchchem.com]

7. Ullmann condensation - Wikipedia [en.wikipedia.org]

8. byjus.com [byjus.com]

9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

To cite this document: BenchChem. [An In-Depth Technical Guide to 2-(3,5-
Dimethylphenoxy)benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1299730/docs#an-in-depth-technical-guide-to-2-3-5-
dimethylphenoxy-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C5779953
https://webbook.nist.gov/cgi/cbook.cgi?Name=2,3-dimethoxybenzaldehyde&Units=SI
https://webbook.nist.gov/cgi/cbook.cgi?ID=C86511&Mask=80
https://www.benchchem.com/product/b1299730?utm_src=pdf-custom-synthesis#bc-rfq
https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/williamson-ether-synthesis/728EF2D0095F26132C7CE71F730181A4
https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/williamson-ether-synthesis/728EF2D0095F26132C7CE71F730181A4
https://www.cs.gordon.edu/courses/organic/_williamson_old.html
https://www.researchgate.net/publication/343590879_Diaryl_Ether_A_Privileged_Scaffold_for_Drug_and_Agrochemical_Discovery
https://pubmed.ncbi.nlm.nih.gov/32786826/
https://pubmed.ncbi.nlm.nih.gov/32786826/
https://journals.library.ualberta.ca/jpps/index.php/JPPS/article/download/31839/21648
https://www.benchchem.com/fr/product/b49139
https://en.wikipedia.org/wiki/Ullmann_condensation
https://byjus.com/chemistry/williamson-ether-synthesis/
https://pdfs.semanticscholar.org/c088/70c52bfc7b954eec1f79bcd6e4d7e05ac2bc.pdf
https://www.benchchem.com/product/b1299730/docs#an-in-depth-technical-guide-to-2-3-5-dimethylphenoxy-benzaldehyde
https://www.benchchem.com/product/b1299730/docs#an-in-depth-technical-guide-to-2-3-5-dimethylphenoxy-benzaldehyde
https://www.benchchem.com/product/b1299730/docs#an-in-depth-technical-guide-to-2-3-5-dimethylphenoxy-benzaldehyde
https://www.benchchem.com/product/b1299730/docs#an-in-depth-technical-guide-to-2-3-5-dimethylphenoxy-benzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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